Cas no 1241630-24-9 (N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1241630-24-9
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 6159243
• PubChem ID: 47069247
• Update Time: 2025-05-27

N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS034587696
• EN300-26622544
• NCGC00324479-01
• Z787561070
• AB01320260-02
• 1241630-24-9
• N-(2-ethylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide

• Inchi： 1S/C17H22N2O/c1-3-11-19-12-9-15(10-13-19)17(20)18-16-8-6-5-7-14(16)4-2/h1,5-8,15H,4,9-13H2,2H3,(H,18,20)
• InChI Key： GQOZOQVLIDPYDB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 270.173213330g/mol
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1241630-24-9)

N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1241630-24-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, often referred to by its CAS number 1241630-24-9, features a unique molecular structure combining a piperidine core with an ethylphenyl and propynyl moiety. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's piperidine-4-carboxamide backbone is a common scaffold in pharmaceuticals, known for its versatility in interacting with biological targets. The addition of the 2-ethylphenyl group and the prop-2-yn-1-yl side chain introduces steric and electronic effects that can modulate its binding affinity and selectivity. Researchers are particularly interested in how these modifications influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In the context of current trends, N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide aligns with the growing demand for small-molecule modulators in drug development. With the rise of precision medicine and targeted therapies, compounds like this are being screened for their potential to interact with specific enzymes or receptors. For instance, its piperidine core is often found in compounds targeting the central nervous system (CNS), making it a candidate for neurological research.

Another area of interest is the compound's potential role in cancer research. The propynyl group, a terminal alkyne, is a valuable handle for click chemistry, a technique widely used in bioconjugation and probe development. This functionality allows researchers to attach fluorescent tags or other reporter molecules, enabling the study of cellular uptake and localization. Such applications are crucial for understanding the compound's mechanism of action and optimizing its therapeutic potential.

From a synthetic chemistry perspective, CAS No. 1241630-24-9 presents challenges and opportunities. The piperidine-4-carboxamide scaffold can be synthesized via well-established routes, but the introduction of the 2-ethylphenyl and propynyl groups requires careful optimization to ensure high yield and purity. Recent advancements in catalytic methods and green chemistry have improved the efficiency of such syntheses, reducing waste and energy consumption.

The compound's physicochemical properties, such as solubility, lipophilicity, and stability, are critical for its practical applications. Computational tools like molecular docking and QSAR modeling are often employed to predict these properties and guide experimental work. These approaches are part of the broader shift toward data-driven drug discovery, where AI and machine learning play increasingly prominent roles.

In summary, N-(2-ethylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1241630-24-9) is a promising compound with diverse applications in medicinal chemistry and beyond. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the field continues to evolve, this compound is likely to remain a focus of innovation and discovery.